Cas no 20627-28-5 (6,7-dimethyltetraphene)

• Product Name: 6,7-dimethyltetraphene
• CAS No: 20627-28-5
• MF: C₂₀H₁₆
• MW: 256.341045379639
• CID: 1395019
• PubChem ID: 88619
• Update Time: 2025-04-20

6,7-dimethyltetraphene Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethyltetraphene
• benz[a]anthracene, 6,7-dimethyl-
• 6,7-dimethylbenzo[a]anthracene
• 6,7-Dimethylbenz[a]anthracene
• 4,10-Dimethyl-1,2-benzanthracene
• 20627-28-5
• Benz(a)anthracene, 6,7-dimethyl-
• DTXSID00174654
• BRN 1963004
• WPDOEEIWRBGJOK-UHFFFAOYSA-N
• 6,7-Dimethylbenz(a)anthracene

• Inchi： 1S/C20H16/c1-13-11-15-7-4-6-10-18(15)19-12-16-8-3-5-9-17(16)14(2)20(13)19/h3-12H,1-2H3
• InChI Key： WPDOEEIWRBGJOK-UHFFFAOYSA-N
• SMILES： C12C(C)=CC3C=CC=CC=3C1=CC1C=CC=CC=1C=2C

Computed Properties

• Exact Mass: 256.12528
• Monoisotopic Mass: 256.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0840 (estimate)
• Melting Point: 114°C
• Boiling Point: 466.58°C (rough estimate)
• Refractive Index: 1.7290 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives